![molecular formula C15H20O2 B6246298 pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid CAS No. 78010-42-1](/img/no-structure.png)
pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid
Overview
Description
Pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid, or pentacyclic tetradecanoic acid (PTDA), is a synthetic organic compound that has recently been of great interest in the scientific community due to its potential applications in a variety of fields. PTDA is a highly versatile compound, capable of undergoing a variety of chemical reactions, and has been studied for its potential use in drug delivery, green chemistry, and nanotechnology.
Scientific Research Applications
Pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its potential use in a variety of scientific research applications, including drug delivery, green chemistry, and nanotechnology. In drug delivery, pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its potential use in delivering drugs to specific areas of the body, as well as for its ability to reduce the toxicity of drugs. In green chemistry, pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its potential use in reducing the environmental impact of chemical processes. In nanotechnology, pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its potential use in creating nanomaterials with unique properties.
Mechanism of Action
The exact mechanism of action of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid is not yet fully understood, though it is believed to involve a variety of processes. It is thought that pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid is able to interact with various molecules in the body, including proteins, lipids, and carbohydrates. This interaction is believed to be responsible for the various biochemical and physiological effects of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid.
Biochemical and Physiological Effects
pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its ability to modulate a variety of biochemical and physiological processes. In particular, pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid has been studied for its potential use in modulating the activity of enzymes, receptors, and other proteins. It has also been studied for its potential use in modulating the expression of genes, as well as for its potential use in modulating the activity of hormones.
Advantages and Limitations for Lab Experiments
The use of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid in laboratory experiments has a number of advantages and limitations. One advantage is that pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid is a relatively stable compound, making it suitable for use in a variety of laboratory experiments. Additionally, the versatility of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid allows for the use of a variety of chemical reactions in laboratory experiments.
A limitation of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid is that it is not always easy to synthesize, as it requires the use of a variety of chemical reactions. Additionally, the exact mechanism of action of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid is not yet fully understood, making it difficult to predict its effects in laboratory experiments.
Future Directions
The potential applications of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid are vast, and there are a number of potential future directions for research. One potential direction is to further study the biochemical and physiological effects of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid, in order to better understand its mechanism of action. Additionally, further research could be conducted on the potential use of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid in drug delivery, green chemistry, and nanotechnology. Finally, further research could be conducted on the potential use of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid in other fields, such as agriculture and food science.
Synthesis Methods
Pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid can be synthesized through a variety of methods, including chemical synthesis, enzymatic synthesis, and fermentation. Chemical synthesis involves the use of chemical reactions to create the desired compound, while enzymatic synthesis involves the use of enzymes to catalyze the desired reaction. Fermentation is a process whereby microorganisms are used to catalyze the desired reaction. All of these methods can be used to synthesize pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid, though the exact method used will depend on the desired end product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium hydroxide", "Bromine", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form endo-5-norbornene-2,3-dicarboxylic anhydride", "Step 2: Hydrolysis of endo-5-norbornene-2,3-dicarboxylic anhydride with methanol and sodium hydroxide to form endo-5-norbornene-2,3-dicarboxylic acid", "Step 3: Bromination of endo-5-norbornene-2,3-dicarboxylic acid with bromine to form 7-bromo-endo-5-norbornene-2,3-dicarboxylic acid", "Step 4: Reduction of 7-bromo-endo-5-norbornene-2,3-dicarboxylic acid with sodium borohydride to form 7-bromo-endo-5-norbornene-2,3-dicarboxylic acid hydrazide", "Step 5: Cyclization of 7-bromo-endo-5-norbornene-2,3-dicarboxylic acid hydrazide with acetic acid and sodium acetate to form pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid hydrazide", "Step 6: Hydrolysis of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid hydrazide with hydrochloric acid to form pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid", "Step 7: Neutralization of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid with sodium bicarbonate", "Step 8: Extraction of pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid with ethyl acetate", "Step 9: Drying of ethyl acetate layer with sodium sulfate", "Step 10: Evaporation of ethyl acetate to obtain pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid as a white solid" ] } | |
CAS RN |
78010-42-1 |
Product Name |
pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid |
Molecular Formula |
C15H20O2 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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